Cas no 1805090-87-2 (4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-sulfonyl chloride)

• Product Name: 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-sulfonyl chloride
• CAS No: 1805090-87-2
• MF: C₇H₅ClF₂INO₃S
• MW: 383.538779020309
• CID: 4891632
• Update Time: 2025-08-05

4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO3S/c1-15-3-2-12-7(16(8,13)14)5(11)4(3)6(9)10/h2,6H,1H3
• InChI Key： JLNWAEPTRUICPA-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1C(F)F)OC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.4
• Topological Polar Surface Area: 64.599

Additional information on 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-sulfonyl chloride

4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-sulfonyl chloride (CAS No. 1805090-87-2)

4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-sulfonyl chloride (CAS No. 1805090-87-2) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, an iodine atom, and a methoxy substituent on a pyridine ring, all of which contribute to its distinct chemical properties and potential biological activities.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. This feature is particularly valuable in the development of new therapeutic agents, as it can improve the pharmacokinetic profile of the compound. The iodine atom, on the other hand, can serve as a versatile handle for further chemical modifications, such as radiolabeling for imaging studies or as a leaving group in various synthetic transformations. The methoxy substituent on the pyridine ring can influence the electronic properties of the molecule, affecting its reactivity and binding affinity to biological targets.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-sulfonyl chloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases involved in cancer signaling pathways. The sulfonyl chloride functionality makes it an excellent electrophilic reagent for conjugation with biomolecules, such as peptides and proteins, which can be used to develop targeted drug delivery systems or prodrugs.

In addition to its potential as a therapeutic agent, 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-sulfonyl chloride has also been explored for its utility in chemical biology research. Its ability to form stable covalent bonds with cysteine residues in proteins has made it a valuable tool for studying protein-protein interactions and post-translational modifications. This property has been leveraged in the development of activity-based probes and affinity reagents for proteomic studies.

The synthesis of 4-(Diffluoromethyl)-3-iodo-5-methoxypyridine-2-sulfonyl chloride typically involves a multi-step process that includes the formation of the difluoromethylated pyridine intermediate, followed by iodination and methylation steps. The final sulfonyl chloride functionality is introduced through a sulfonation reaction. Each step requires careful optimization to ensure high yields and purity of the final product.

From a safety perspective, 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-sulfonyl chloride should be handled with appropriate precautions due to its reactivity and potential for forming hazardous byproducts during synthesis or storage. Researchers are advised to follow standard laboratory safety protocols and use personal protective equipment (PPE) when working with this compound.

In conclusion, 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-sulfonyl chloride (CAS No. 1805090-87-2) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for further investigation and development into novel therapeutic agents and research tools.